12-methylleukotriene B3
12-methylleukotriene B3
Brand Name:
Vulcanchem
CAS No.:
148504-32-9
VCID:
VC0125008
InChI:
InChI=1S/C21H36O4/c1-3-4-5-6-8-11-17-21(2,25)18-12-9-7-10-14-19(22)15-13-16-20(23)24/h7,9-10,12,14,18-19,22,25H,3-6,8,11,13,15-17H2,1-2H3,(H,23,24)/b9-7-,14-10+,18-12+/t19-,21+/m0/s1
SMILES:
CCCCCCCCC(C)(C=CC=CC=CC(CCCC(=O)O)O)O
Molecular Formula:
C21H36O4
Molecular Weight:
352.5 g/mol
12-methylleukotriene B3
CAS No.: 148504-32-9
Main Products
VCID: VC0125008
Molecular Formula: C21H36O4
Molecular Weight: 352.5 g/mol
| CAS No. | 148504-32-9 |
|---|---|
| Product Name | 12-methylleukotriene B3 |
| Molecular Formula | C21H36O4 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (5R,6E,8Z,10E,12R)-5,12-dihydroxy-12-methylicosa-6,8,10-trienoic acid |
| Standard InChI | InChI=1S/C21H36O4/c1-3-4-5-6-8-11-17-21(2,25)18-12-9-7-10-14-19(22)15-13-16-20(23)24/h7,9-10,12,14,18-19,22,25H,3-6,8,11,13,15-17H2,1-2H3,(H,23,24)/b9-7-,14-10+,18-12+/t19-,21+/m0/s1 |
| Standard InChIKey | QGNHHEMELCDLOF-SPBBVZBHSA-N |
| Isomeric SMILES | CCCCCCCC[C@](C)(/C=C/C=C\C=C\[C@@H](CCCC(=O)O)O)O |
| SMILES | CCCCCCCCC(C)(C=CC=CC=CC(CCCC(=O)O)O)O |
| Canonical SMILES | CCCCCCCCC(C)(C=CC=CC=CC(CCCC(=O)O)O)O |
| Synonyms | 12-Me-LTB3 12-methylleukotriene B3 12-methylleukotriene B3, (12S)-isome |
| PubChem Compound | 6443674 |
| Last Modified | Nov 11 2021 |
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